Cas no 710301-04-5 (2-(azepan-1-yl)-5-chloroaniline)

• Product Name: 2-(azepan-1-yl)-5-chloroaniline
• CAS No: 710301-04-5
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD04000824
• CID: 1077768
• PubChem ID: 2098039
• Update Time: 2025-04-20

2-(azepan-1-yl)-5-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-Azepanyl)-5-chloroaniline
• 2-(azepan-1-yl)-5-chloroaniline
• CS-0271725
• AKOS000101096
• SCHEMBL358396
• EN300-34127
• SB80517
• 710301-04-5
• CHEMBL1617354
• 2-(Azepan-1-yl)-5-chlorobenzenamine
• BBL030193
• STK728930
• DB-181429

• MDL： MFCD04000824
• Inchi： 1S/C12H17ClN2/c13-10-5-6-12(11(14)9-10)15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8,14H2
• InChI Key： UJKLTMJPUAIZPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1CCCCCC1

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.3Ų

2-(azepan-1-yl)-5-chloroaniline Security Information

• HazardClass：IRRITANT